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Compound of Interest

Compound Name: Guanidinoethyl sulfonate

Cat. No.: B043773 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Guanidinoethyl sulfonate (also known as Taurocyamine). Due to conflicting safety

information, a cautious approach is mandated, treating this compound as potentially

hazardous.

Summary of Chemical Data
A clear understanding of a compound's properties is foundational to its safe handling. The

following table summarizes key quantitative data for Guanidinoethyl sulfonate.
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Property Value Source

CAS Number 543-18-0 [1]

Molecular Formula C₃H₉N₃O₃S [2]

Molecular Weight 167.2 g/mol [3]

Purity ≥95% [3]

Physical Form Crystalline solid [3]

Solubility
Approx. 1 mg/mL in PBS (pH

7.2)
[3]

Storage -20°C [3]

Stability ≥ 4 years (at -20°C) [3]

Operational Plan: Safe Handling Protocol
Given the conflicting hazard classifications—ranging from "not classified" to "Harmful if

swallowed" (H302, GHS07)—it is imperative to treat Guanidinoethyl sulfonate as a

hazardous substance until further information is available.[1][3][4] The following step-by-step

protocol is designed to minimize exposure and ensure a safe laboratory environment.

Engineering Controls
Ventilation: All work with solid Guanidinoethyl sulfonate that may generate dust must be

conducted in a certified chemical fume hood. Work with solutions can be performed on a

bench in a well-ventilated laboratory.

Safety Equipment: Ensure a safety shower and eyewash station are readily accessible and

have been recently tested.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is your primary defense against chemical exposure.[5][6] The

following PPE is mandatory when handling Guanidinoethyl sulfonate in solid or solution form:
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Eye and Face Protection: ANSI-approved safety glasses with side shields are required at a

minimum. For procedures with a higher risk of splashes, chemical splash goggles should be

worn.[7][8]

Skin Protection:

Lab Coat: A standard laboratory coat must be worn and fully buttoned.

Gloves: Chemically resistant nitrile gloves are required. Gloves should be inspected for

integrity before each use and changed immediately if contaminated.[7] Never wear gloves

outside of the laboratory area.

Clothing: Wear long pants and closed-toe shoes to protect against accidental spills.

Step-by-Step Handling Procedure
Preparation:

Review this protocol and the available Safety Data Sheets (SDS) before beginning work.

Ensure all necessary PPE is available and in good condition.

Prepare your work area by covering the surface with absorbent bench paper.

Assemble all necessary equipment and reagents.

Weighing the Solid Compound:

Perform this step inside a chemical fume hood to prevent inhalation of any fine

particulates.

Use a tared weigh boat or paper.

Handle the container of Guanidinoethyl sulfonate carefully to minimize dust generation.

Once weighing is complete, securely cap the stock container.

Preparing Solutions:
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Add the weighed solid to your chosen solvent or buffer system (e.g., PBS) in an

appropriate container.

If necessary, use sonication or gentle heating to aid dissolution, as precipitation can occur.

[9]

Aqueous solutions are not recommended to be stored for more than one day.[3]

Post-Handling:

Clean all non-disposable equipment thoroughly after use.

Wipe down the work surface in the fume hood and any other contaminated areas.

Dispose of all contaminated waste as outlined in the Disposal Plan below.

Remove gloves and wash hands thoroughly with soap and water.

Disposal Plan
Improper disposal of chemical waste can pose a risk to human health and the environment.[2]

[4] All waste generated from handling Guanidinoethyl sulfonate must be treated as

hazardous chemical waste.

Waste Segregation: Do not mix Guanidinoethyl sulfonate waste with other waste streams

unless following a specific, approved protocol. Incompatible chemicals can react violently if

mixed.[1]

Solid Waste:

Container: Collect all contaminated solid waste, including gloves, weigh boats, bench

paper, and any unused solid compound, in a designated, leak-proof hazardous waste

container lined with a heavy-duty plastic bag.

Labeling: The container must be clearly labeled as "Hazardous Waste" and list

"Guanidinoethyl sulfonate" as a component.

Aqueous Waste:
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Container: Collect all solutions containing Guanidinoethyl sulfonate in a dedicated,

shatter-resistant, and chemically compatible (e.g., polyethylene) liquid waste container.

Labeling: The container must be clearly labeled as "Hazardous Waste," listing all chemical

components, including solvents and buffers, with their approximate concentrations.

Prohibition:Do not pour any Guanidinoethyl sulfonate solution down the drain.[2][4]

Final Disposal:

Keep waste containers securely sealed when not in use.

Store waste in a designated satellite accumulation area within the laboratory.[1][2]

Follow your institution's specific procedures for chemical waste pickup by the

Environmental Health & Safety (EHS) department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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